Cas no 50479-31-7 (1,3-Benzodioxole, 5-[3-(4-methoxyphenyl)propyl]-)

• Product Name: 1,3-Benzodioxole, 5-[3-(4-methoxyphenyl)propyl]-
• CAS No: 50479-31-7
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1567494
• PubChem ID: 12363703
• Update Time: 2025-04-21

1,3-Benzodioxole, 5-[3-(4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[3-(4-methoxyphenyl)propyl]-
• 5-[3-(4-methoxyphenyl)propyl]-1,3-benzodioxole
• 50479-31-7
• 5-[3-(4-Methoxyphenyl)propyl]-2H-1,3-benzodioxole
• DTXSID10494315

• Inchi： 1S/C17H18O3/c1-18-15-8-5-13(6-9-15)3-2-4-14-7-10-16-17(11-14)20-12-19-16/h5-11H,2-4,12H2,1H3
• InChI Key： UWXSKPLUQXYHKR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69